molecular formula C12H8INO3 B8725992 4-Iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid

4-Iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid

Cat. No.: B8725992
M. Wt: 341.10 g/mol
InChI Key: FRPOMXZUHBTVIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H8INO3 and its molecular weight is 341.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8INO3

Molecular Weight

341.10 g/mol

IUPAC Name

4-iodo-2-oxo-1-phenylpyridine-3-carboxylic acid

InChI

InChI=1S/C12H8INO3/c13-9-6-7-14(8-4-2-1-3-5-8)11(15)10(9)12(16)17/h1-7H,(H,16,17)

InChI Key

FRPOMXZUHBTVIA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C=CC(=C(C2=O)C(=O)O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylate (2.34 g, 6.59 mmol) in dioxane (39 mL) was added water (12 mL) followed by sodium hydroxide 6M solution (4.39 ml, 26.4 mmol). The reaction mixture was heated at 50° C. for 4 h. LCMS analysis of an aliquot showed the reaction was complete. The reaction mixture was cooled to room temperature and concentrated in vacuo. Water was added, and the pH was adjusted to ˜3 with 6M aqueous hydrochloric acid solution. The solid formed was isolated by filtration and was dried under high vacuum overnight to give 4-iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid (1.79 g, 5.25 mmol, 80% yield), which was used without further purification. MS (ESI pos. ion) m/z: 364 (M+Na). Calc'd exact mass for C12H81NO3: 341.
Name
methyl 4-iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylate
Quantity
2.34 g
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
39 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
4.39 mL
Type
reactant
Reaction Step Three

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